Cas no 1021910-23-5 (4-(4-methyl-1,3-thiazol-5-yl)butan-2-one)

4-(4-methyl-1,3-thiazol-5-yl)butan-2-one structure

1021910-23-5 structure

Product Name:4-(4-methyl-1,3-thiazol-5-yl)butan-2-one

CAS No:1021910-23-5

MF:C₈H₁₁NOS

MW:169.244040727615

CID:1096586

PubChem ID:69098655

Update Time:2025-04-20

4-(4-methyl-1,3-thiazol-5-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

- 4-(4-methyl-5-thiazolyl)-2-Butanone
- 4-(4-methyl-1,3-thiazol-5-yl)butan-2-one
- EN300-1826866
- 1021910-23-5
- DA-48314
- SCHEMBL4573124
- Inchi： 1S/C8H11NOS/c1-6(10)3-4-8-7(2)9-5-11-8/h5H,3-4H2,1-2H3
- InChI Key： MMCNMLAHBOXLSW-UHFFFAOYSA-N
- SMILES： S1C=NC(C)=C1CCC(C)=O

Computed Properties

Exact Mass: 169.056135g/mol
Monoisotopic Mass: 169.056135g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 169.25g/mol
XLogP3: 1.2
Topological Polar Surface Area: 58.2Å²

4-(4-methyl-1,3-thiazol-5-yl)butan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1826866-0.05g	4-(4-methyl-1,3-thiazol-5-yl)butan-2-one	1021910-23-5		0.05g	$707.0	2023-09-19
Enamine	EN300-1826866-0.1g	4-(4-methyl-1,3-thiazol-5-yl)butan-2-one	1021910-23-5		0.1g	$741.0	2023-09-19
Enamine	EN300-1826866-0.25g	4-(4-methyl-1,3-thiazol-5-yl)butan-2-one	1021910-23-5		0.25g	$774.0	2023-09-19
Enamine	EN300-1826866-0.5g	4-(4-methyl-1,3-thiazol-5-yl)butan-2-one	1021910-23-5		0.5g	$809.0	2023-09-19
Enamine	EN300-1826866-1.0g	4-(4-methyl-1,3-thiazol-5-yl)butan-2-one	1021910-23-5		1g	$1485.0	2023-06-02
Enamine	EN300-1826866-2.5g	4-(4-methyl-1,3-thiazol-5-yl)butan-2-one	1021910-23-5		2.5g	$1650.0	2023-09-19
Enamine	EN300-1826866-5.0g	4-(4-methyl-1,3-thiazol-5-yl)butan-2-one	1021910-23-5		5g	$4309.0	2023-06-02
Enamine	EN300-1826866-10.0g	4-(4-methyl-1,3-thiazol-5-yl)butan-2-one	1021910-23-5		10g	$6390.0	2023-06-02
Enamine	EN300-1826866-1g	4-(4-methyl-1,3-thiazol-5-yl)butan-2-one	1021910-23-5		1g	$842.0	2023-09-19
Enamine	EN300-1826866-5g	4-(4-methyl-1,3-thiazol-5-yl)butan-2-one	1021910-23-5		5g	$2443.0	2023-09-19

4-(4-methyl-1,3-thiazol-5-yl)butan-2-one Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

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